Cas no 98510-78-2 (2-Propenoic acid,3-[2-hydroxy(2-methylpropoxy)phenyl]- (9CI))

• Product Name: 2-Propenoic acid,3-[2-hydroxy(2-methylpropoxy)phenyl]- (9CI)
• CAS No: 98510-78-2
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 815533
• PubChem ID: 16206210
• Update Time: 2025-04-19

2-Propenoic acid,3-[2-hydroxy(2-methylpropoxy)phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[2-hydroxy(2-methylpropoxy)phenyl]- (9CI)
• 3-[2-hydroxy(2-methylpropoxy)phenyl]acrylic acid
• 3-[2-hydroxy-3-(2-methylpropoxy)phenyl]prop-2-enoic acid
• 2-Propenoic acid,3-[2-hydroxy(2-methylpropoxy)phenyl]-(9ci)
• EINECS 308-787-5
• 3-(2-Hydroxy(2-methylpropoxy)phenyl)acrylic acid
• 98510-78-2
• NS00066397

• Inchi： 1S/C13H16O4/c1-9(2)8-17-11-5-3-4-10(13(11)16)6-7-12(14)15/h3-7,9,16H,8H2,1-2H3,(H,14,15)/b7-6+
• InChI Key： CAQDGHXUYYLXHM-VOTSOKGWSA-N
• SMILES： O(C1C=CC=C(/C=C/C(=O)O)C=1O)CC(C)C

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids